Cas no 6641-66-3 (Benzoicacid, 3-methyl-, cyclohexyl ester)

• Product Name: Benzoicacid, 3-methyl-, cyclohexyl ester
• CAS No: 6641-66-3
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 528001
• PubChem ID: 226939
• Update Time: 2025-04-19

Benzoicacid, 3-methyl-, cyclohexyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, 3-methyl-, cyclohexyl ester
• cyclohexyl 3-methylbenzoate
• m-Toluylic acid, cyclohexyl ester
• AC1L5F4P
• AC1Q61KK
• AN-652
• CTK5C4690
• MolPort-002-826-806
• m-Toluic acid, cyclohexyl ester
• NSC17926
• SureCN6056992
• NSC 17926
• Cyclohexyl 3-methylbenzoate #
• BDOUOWCUFMJLNR-UHFFFAOYSA-N
• NS00120345
• Benzoicacid,3-methyl-,cyclohexyl ester
• SCHEMBL6056992
• AN-652/41399046
• DTXSID20280685
• NSC-17926
• 6641-66-3
• AKOS003456683

• Inchi： 1S/C14H18O2/c1-11-6-5-7-12(10-11)14(15)16-13-8-3-2-4-9-13/h5-7,10,13H,2-4,8-9H2,1H3
• InChI Key： BDOUOWCUFMJLNR-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=C(C)C=1)=O)C1CCCCC1

Computed Properties

• Exact Mass: 218.13074
• Monoisotopic Mass: 218.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.05
• Boiling Point: 320°C at 760 mmHg
• Flash Point: 143°C
• Refractive Index: 1.528
• PSA: 26.3
• LogP: 3.48450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters